Cas no 7561-23-1 (Pentanoic acid, 3-mercapto-)

• Product Name: Pentanoic acid, 3-mercapto-
• CAS No: 7561-23-1
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 539268
• PubChem ID: 480008
• Update Time: 2025-04-19

Pentanoic acid, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-mercapto-
• 3-sulfanylpentanoic acid
• 3-mercapto-valeric acid
• 3-mercaptovaleric acid
• 7561-23-1
• DTXSID20333069
• AKOS012399396
• SCHEMBL869031
• .beta.-Ethyl mercapto propionic acid

• Inchi： 1S/C5H10O2S/c1-2-4(8)3-5(6)7/h4,8H,2-3H2,1H3,(H,6,7)
• InChI Key： PTPQZNNAUUSACC-UHFFFAOYSA-N
• SMILES： SC(CC(=O)O)CC

Computed Properties

• Exact Mass: 134.0402
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids